N-[(4-methyl-1,2,4-triazol-3-yl)methyl]acetamide

• IUPAC Name: N-[(4-methyl-1,2,4-triazol-3-yl)methyl]acetamide
• InChI: InChI=1S/C6H10N4O/c1-5(11)7-3-6-9-8-4-10(6)2/h4H,3H2,1-2H3,(H,7,11)
• InChI Key: IJAPHYXUGDSEQH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NCC1=NN=CN1C
• Molecular Formula: C6H10N4O
• Molecular Weight: 154.17 g/mol

Description

N-[(4-methyl-1,2,4-triazol-3-yl)methyl]acetamide is a chemical compound that belongs to the class of triazole derivatives. It is widely used in scientific research for its unique properties and potential applications.

Mechanism of Action

The mechanism of action of N-[(4-methyl-1,2,4-triazol-3-yl)methyl]acetamide is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or proteins that are involved in various biological processes such as DNA replication, cell division, and protein synthesis.
Biochemical and Physiological Effects:
N-[(4-methyl-1,2,4-triazol-3-yl)methyl]acetamide has been reported to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of various microorganisms such as bacteria and fungi. It has also been reported to exhibit cytotoxic effects on cancer cells and to induce apoptosis, a process of programmed cell death.

Advantages and Limitations for Lab Experiments

N-[(4-methyl-1,2,4-triazol-3-yl)methyl]acetamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it exhibits a wide range of biological activities. However, it also has some limitations such as its potential toxicity and lack of specificity towards certain targets.

Future Directions

There are several future directions for the research on N-[(4-methyl-1,2,4-triazol-3-yl)methyl]acetamide. One possible direction is to further investigate its mechanism of action and identify its molecular targets. Another direction is to optimize its chemical structure and improve its potency and selectivity towards specific targets. Additionally, it may be possible to develop new derivatives of N-[(4-methyl-1,2,4-triazol-3-yl)methyl]acetamide with enhanced biological activities and lower toxicity. Finally, it may be possible to explore its potential applications in various fields such as drug discovery, agriculture, and environmental science.
Conclusion:
In conclusion, N-[(4-methyl-1,2,4-triazol-3-yl)methyl]acetamide is a chemical compound with unique properties and potential applications in various fields. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research on this compound may lead to the development of new drugs and other useful products.

Synthesis Methods

The synthesis of N-[(4-methyl-1,2,4-triazol-3-yl)methyl]acetamide is a multi-step process that involves the reaction of 4-methyl-1,2,4-triazole with chloroacetic acid in the presence of a base such as sodium hydroxide. The resulting product is then purified and characterized using various analytical techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis.

Scientific Research Applications

N-[(4-methyl-1,2,4-triazol-3-yl)methyl]acetamide has been extensively used in scientific research for its potential applications in various fields such as medicinal chemistry, biochemistry, and pharmacology. It has been reported to exhibit a wide range of biological activities such as antifungal, antibacterial, antitumor, and antiviral properties.